Cas no 71064-34-1 (2-chloro-N-(2,3-dihydroxypropyl)acetamide)

• Product Name: 2-chloro-N-(2,3-dihydroxypropyl)acetamide
• CAS No: 71064-34-1
• MF: C₅H₁₀ClNO₃
• MW: 167.590800762177
• CID: 2151355
• PubChem ID: 13233120
• Update Time: 2025-10-20

2-chloro-N-(2,3-dihydroxypropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2,3-dihydroxypropyl)acetamide
• AKOS006387793
• N-(2,3-dihydroxypropyl)chloroacetamide
• AB8869
• 2-chloro-N-(2,3-dihydroxypropyl) acetamide
• SCHEMBL619494
• AS-44925
• DB-355996
• MFCD14582946
• 71064-34-1
• N-(2,3-dihydroxypropyl) chloroacetamide
• CS-0197384
• AYFSYGFEOPUIFD-UHFFFAOYSA-N
• 2-chloro-N-[(2S)-2,3-dihydroxypropyl]acetamide

• Inchi： 1S/C5H10ClNO3/c6-1-5(10)7-2-4(9)3-8/h4,8-9H,1-3H2,(H,7,10)
• InChI Key： AYFSYGFEOPUIFD-UHFFFAOYSA-N
• SMILES： ClCC(NCC(CO)O)=O

Computed Properties

• Exact Mass: 167.0349209g/mol
• Monoisotopic Mass: 167.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 472.2±45.0 °C at 760 mmHg
• Flash Point: 239.4±28.7 °C
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

2-chloro-N-(2,3-dihydroxypropyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-(2,3-dihydroxypropyl)acetamide

2-chloro-N-(2,3-dihydroxypropyl)acetamide (CAS No. 71064-34-1): A Comprehensive Overview

The compound 2-chloro-N-(2,3-dihydroxypropyl)acetamide, identified by the CAS registry number CAS No. 71064-34-1, is a significant chemical entity with diverse applications in various industries. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic chemistry have further enhanced our understanding of its synthesis, characterization, and functional applications.

The molecular structure of 2-chloro-N-(2,3-dihydroxypropyl)acetamide consists of an acetamide backbone with a chloro substituent at the second position and a dihydroxypropyl group attached to the nitrogen atom. This structure imparts unique physicochemical properties, including moderate solubility in polar solvents and thermal stability under controlled conditions. The presence of hydroxyl groups on the dihydroxypropyl chain introduces additional hydrogen bonding capabilities, which can influence its interactions with other molecules.

Recent studies have explored the synthesis of 2-chloro-N-(2,3-dihydroxypropyl)acetamide through various routes, including nucleophilic substitution and amide coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for large-scale production. The compound's versatility has led to its use as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

In the pharmaceutical industry, 2-chloro-N-(2,3-dihydroxypropyl)acetamide has shown promise as a potential drug candidate due to its ability to modulate enzyme activity and cellular signaling pathways. Preclinical studies have demonstrated its efficacy in inhibiting certain enzymes associated with inflammatory diseases and neurodegenerative disorders. Additionally, its hydroxyl groups provide opportunities for further functionalization, enabling the creation of derivatives with enhanced bioavailability and selectivity.

The environmental impact of 2-chloro-N-(2,3-dihydroxypropyl)acetamide has also been a topic of recent research. Studies indicate that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation into less harmful byproducts. These findings are crucial for assessing its safety profile and ensuring sustainable practices in its production and disposal.

In conclusion, 2-chloro-N-(2,3-dihydroxypropyl)acetamide (CAS No. 71064-34-1) represents a valuable chemical entity with multifaceted applications across various industries. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important compound in modern chemistry.